1-(2-Ethoxyphenyl)-3-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)urea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]urea
• InChI: InChI=1S/C20H28N4O2S/c1-3-26-19-7-5-4-6-17(19)22-20(25)21-14-18(16-8-13-27-15-16)24-11-9-23(2)10-12-24/h4-8,13,15,18H,3,9-12,14H2,1-2H3,(H2,21,22,25)
• InChI Key: ROBXFNLDROPUQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NCC(C2=CSC=C2)N3CCN(CC3)C
• Molecular Formula: C20H28N4O2S
• Molecular Weight: 388.5 g/mol
• CAS No.: 1105224-58-5

Description

1-(2-Ethoxyphenyl)-3-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)urea is a useful research compound. Its molecular formula is C20H28N4O2S and its molecular weight is 388.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biochemical Evaluation

Research in the field of medicinal chemistry has led to the synthesis of a series of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, assessed for antiacetylcholinesterase activity. These compounds were designed to optimize the spacer length linking pharmacophoric moieties, achieving high inhibitory activities. The replacement of a previously described spacer with a linear ethoxyethyl chain resulted in compounds of slightly comparable potency, indicating the new flexible spacer's compatibility with high inhibitory activities (J. Vidaluc et al., 1995).

Directed Lithiation and Synthetic Applications

The compound has been explored in directed lithiation reactions, demonstrating its utility in synthetic chemistry. Specifically, directed lithiation of N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea and tert-butyl [2-(4-methoxyphenyl)ethyl]carbamate shows potential for producing high yields of substituted products, indicating the compound's role in facilitating complex synthetic routes (Keith Smith et al., 2013).

Potential Biological Effects

Further research has explored the synthesis of urea and thiourea derivatives of 3-phenyl/ethyl-2-thioxo-2,3-dihydrothiazolo[4,5-d]pyrimidine, evaluating their antagonistic effects on haloperidol-induced catalepsy and oxidative stress in mice. This study hints at the compound's therapeutic potential in treating conditions like Parkinson's disease, showcasing its significant antiparkinsonian activity and neuroprotective properties (F. Azam et al., 2009).